(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine

• IUPAC Name: (E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine
• InChI: InChI=1S/C10H10ClF3N2/c1-16(2)4-3-9-8(11)5-7(6-15-9)10(12,13)14/h3-6H,1-2H3/b4-3+
• InChI Key: YICDEAOTMWXASA-ONEGZZNKSA-N
• Canonical SMILES: CN(C)C=CC1=C(C=C(C=N1)C(F)(F)F)Cl
• Isomeric SMILES: CN(C)/C=C/C1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C10H10ClF3N2
• Molecular Weight: 250.65 g/mol
• CAS No.: 338978-12-4

Description

(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine is a useful research compound. Its molecular formula is C10H10ClF3N2 and its molecular weight is 250.65. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Pharmaceutical Compounds

One area of application involves the synthesis of pharmaceutical compounds, such as antiplatelet and antithrombotic drugs. For example, the synthesis of (S)-clopidogrel, a thienopyridine-class of antithrombotic and antiplatelet drug, highlights the importance of pyridine derivatives in developing potent medications (Saeed et al., 2017). The review by Saeed et al. summarizes various synthetic methods for (S)-clopidogrel, indicating the critical role of pyridine derivatives in medicinal chemistry.

Chemical Sensing and Environmental Monitoring

Pyridine derivatives are also significant in chemical sensing and environmental monitoring. Research on the spectroscopic properties and biological activities of pyridine derivatives reveals their potential in detecting various species, including ions and neutral molecules, in environmental and biological samples (Abu-Taweel et al., 2022). This suggests that compounds similar to "(E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine" could be explored for developing new chemosensors.

Environmental and Health Risks of Chemical Compounds

Another critical area of application involves assessing the environmental and health risks of chemical compounds. Studies on novel fluorinated alternatives to legacy pollutants show the importance of understanding the persistence, bioaccumulation, and toxic properties of such compounds (Wang et al., 2019). Research in this field can help identify safer alternatives and mitigate the adverse effects of harmful substances on the environment and human health.

Mechanism of Action

Target of Action

The primary targets of (E)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N,N-dimethylethenamine are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .

Mode of Action

Like many other chemicals with a pyridine ring, it may interact with its targets via non-covalent interactions such as hydrogen bonding, π-π stacking, and electrostatic interactions .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Understanding these effects requires knowledge of the compound’s primary targets and mode of action .